Cas no 99839-46-0 ((furan-2-yl)methyl(methyl)amine hydrochloride)

• Product Name: (furan-2-yl)methyl(methyl)amine hydrochloride
• CAS No: 99839-46-0
• MF: C₆H₁₀ClNO
• MW: 147.602700710297
• CID: 797378
• PubChem ID: 17331082
• Update Time: 2025-11-02

(furan-2-yl)methyl(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Furan-2-yl)-N-methylmethanamine hydrochloride
• (2-Furylmethyl)methylamine hydrochloride
• (furan-2-yl)-N-methylmethanamine hydrochloride
• 2-Furanmethanamine,N-methyl-, hydrochloride (1:1)
• FURAN-2-YLMETHYL-METHYLAMINE HYDROCHLORIDE
• (2-furylmethyl)methylamine,chloride
• Furfuryl-methyl-amin,Hydrochlorid
• furfuryl-methyl-amine,hydrochloride
• AKOS015894655
• SB61195
• 1-(Furan-2-yl)-N-methylmethanamine--hydrogen chloride (1/1)
• FURAN-2-YLMETHYL-METHYLAMINEHYDROCHLORIDE
• 99839-46-0
• [(furan-2-yl)methyl](methyl)amine hydrochloride
• J-521396
• N-(2-furylmethyl)-N-methylamine hydrochloride
• Furan-2-ylmethyl-methylamine, HCl
• FT-0695013
• DTXSID50589512
• Furan-2-ylmethyl-methyl-amine hydrochloride
• 1-(furan-2-yl)-N-methylmethanamine;hydrochloride
• EN300-39338
• F1974-0012
• Furan-2-ylmethyl-methylamine HCl
• 2-furanmethanamine, N-methyl- hydrochloride
• DB-001583
• (furan-2-yl)methyl(methyl)amine hydrochloride

• MDL： MFCD05864734
• Inchi： 1S/C6H9NO.ClH/c1-7-5-6-3-2-4-8-6;/h2-4,7H,5H2,1H3;1H
• InChI Key： WNYQXUZJSSZMOY-UHFFFAOYSA-N
• SMILES： Cl.O1C=CC=C1CNC

Computed Properties

• Exact Mass: 147.04500
• Monoisotopic Mass: 147.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 65.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• PSA: 25.17000
• LogP: 2.19190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (furan-2-yl)methyl(methyl)amine hydrochloride

Research Update on (furan-2-yl)methyl(methyl)amine hydrochloride (CAS: 99839-46-0) in Chemical Biology and Pharmaceutical Applications

The compound (furan-2-yl)methyl(methyl)amine hydrochloride (CAS: 99839-46-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications. The compound, characterized by its furan ring and amine hydrochloride moiety, has shown promise in various biochemical and pharmacological studies, making it a subject of interest for researchers in medicinal chemistry and drug design.

Recent studies have explored the synthetic pathways for (furan-2-yl)methyl(methyl)amine hydrochloride, highlighting its efficient production through optimized reaction conditions. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a high-yield synthesis method using catalytic hydrogenation of furan derivatives, followed by methylation and hydrochloride salt formation. This method not only improves the scalability of the compound but also ensures high purity, which is critical for pharmaceutical applications. The study further emphasized the compound's stability under various pH conditions, making it suitable for formulation in different drug delivery systems.

Pharmacological investigations have revealed that (furan-2-yl)methyl(methyl)amine hydrochloride exhibits notable activity as a modulator of neurotransmitter systems. In vitro and in vivo studies have shown its affinity for specific serotonin and dopamine receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease. A 2023 study in Neuropharmacology reported that the compound demonstrated significant neuroprotective effects in animal models, reducing oxidative stress and inflammation in neuronal tissues. These findings underscore its potential as a lead compound for developing novel neurotherapeutic agents.

In addition to its neurological applications, (furan-2-yl)methyl(methyl)amine hydrochloride has been investigated for its antimicrobial properties. A recent publication in the European Journal of Medicinal Chemistry (2024) highlighted its efficacy against a range of Gram-positive and Gram-negative bacteria, including antibiotic-resistant strains. The study proposed that the compound's mechanism of action involves disruption of bacterial cell membrane integrity, leading to cell lysis. This dual functionality—neurological and antimicrobial—positions the compound as a multifunctional agent with broad therapeutic potential.

Despite these promising findings, challenges remain in the clinical translation of (furan-2-yl)methyl(methyl)amine hydrochloride. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical and clinical studies. Current research is focused on structural modifications to enhance its pharmacokinetic profile while retaining its pharmacological activity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into viable therapeutic candidates.

In conclusion, (furan-2-yl)methyl(methyl)amine hydrochloride (CAS: 99839-46-0) represents a promising scaffold in chemical biology and pharmaceutical research. Its diverse pharmacological activities, coupled with advances in synthetic methodologies, make it a valuable candidate for further investigation. Future studies should prioritize optimizing its drug-like properties and exploring its therapeutic potential in greater depth. This research brief underscores the importance of continued investment in the study of such compounds to unlock their full potential in addressing unmet medical needs.